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Compound of Interest

Compound Name: 4-iodotetrahydro-2H-pyran

Cat. No.: B1306222 Get Quote

Essential Safety and Handling Guide for 4-
Iodotetrahydro-2H-Pyran
This guide provides crucial safety and logistical information for the handling and disposal of 4-
iodotetrahydro-2H-pyran, a versatile reagent in pharmaceutical and chemical synthesis.[1]

Adherence to these procedures is vital for ensuring the safety of laboratory personnel and the

integrity of research.
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Property Value Reference

CAS Number 25637-18-7 [1][2][3]

Molecular Formula C5H9IO [1]

Molecular Weight 212.03 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point 79-80 °C at 12 mmHg [3]

Flash Point 80 °C

Purity ≥95% [2]

Storage Temperature
0-8 °C, Recommended <15°C

in a cool, dark place
[1]

Storage Conditions
Store under inert gas, Moisture

Sensitive

Hazard Identification and Personal Protective Equipment (PPE)

4-Iodotetrahydro-2H-pyran is classified as a hazardous substance with the following risk

statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

H227: Combustible liquid.

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Specification Rationale

Hand Protection

Wear appropriate protective

gloves. Nitrile gloves offer

good resistance to a range of

chemicals, but glove

manufacturer's compatibility

data should be consulted.[2][4]

To prevent skin contact and

subsequent irritation.[2]

Eye and Face Protection

Tight-sealing safety goggles.[2]

A face shield should be worn in

conjunction with goggles when

there is a potential for

splashing.[2]

To protect against serious eye

irritation from splashes or

vapors.[2]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. A lab coat should be

worn.

To prevent accidental skin

contact with the chemical.[2]

Respiratory Protection

Use only in a well-ventilated

area, such as a fume hood.[2]

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter (Type A, Brown) is

recommended.[2]

To prevent irritation of the

respiratory tract.[2]

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[2]

Work in a well-ventilated fume hood.[2]
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Don all required personal protective equipment as outlined in the table above.

Have absorbent, non-reactive materials (e.g., vermiculite, dry sand) available for spill

control.

Handling:

Avoid breathing vapors or mist.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[2]

Keep away from heat, sparks, and open flames.

Storage:

Store in a cool, well-ventilated place.

Keep the container tightly closed.[2]

Store locked up.[2]

Recommended storage temperature is between 0-8 °C.[1]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste:

Collect excess 4-iodotetrahydro-2H-pyran and any contaminated materials in a

designated, labeled, and sealed container for hazardous waste.

Dispose of the contents and container at an approved waste disposal plant.[2]
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Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE should be placed in a sealed

bag and disposed of as hazardous waste.

Take off contaminated clothing and wash it before reuse.

Emergency Procedures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.[2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2]

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[2]

Fire: Use carbon dioxide (CO2), foam, or powder to extinguish. Wear a self-contained

breathing apparatus.[2]

Chemical Spill Workflow

Chemical Spill Occurs Immediate Response Cleanup Procedure Waste Disposal

Spill of 4-iodotetrahydro-2H-pyran Alert others in the area Evacuate immediate vicinity if necessary Ensure adequate ventilation (fume hood) Don appropriate PPE
(gloves, goggles, lab coat, respirator if needed) Contain the spill with inert absorbent material Collect absorbed material into a sealed container Clean the spill area with soap and water Label the waste container as hazardous Dispose of through approved waste disposal service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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